Cas no 253168-40-0 (2-{(3-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole)

2-{(3-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole structure
253168-40-0 structure
Product Name:2-{(3-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole
CAS No:253168-40-0
MF:C15H14N2S
MW:254.350061893463
CID:1422401
PubChem ID:673905
Update Time:2025-04-20

2-{(3-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-[[(3-methylphenyl)methyl]thio]-
    • 2-{(3-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole
    • AKOS000637035
    • STK865631
    • 2-((3-methylbenzyl)thio)-1H-benzo[d]imidazole
    • 2-{[(3-METHYLPHENYL)METHYL]SULFANYL}-1H-1,3-BENZODIAZOLE
    • 2-[(3-methylbenzyl)sulfanyl]-1H-benzimidazole
    • 253168-40-0
    • HS-8515
    • 2-(3-Methyl-benzylsulfanyl)-1H-benzoimidazole
    • UPCMLD0ENAT5479998:001
    • F1221-0062
    • 2-[(3-methylphenyl)methylsulfanyl]-1H-benzimidazole
    • SCHEMBL15652863
    • 2-(m-tolylmethylsulfanyl)-1H-benzimidazole
    • CCG-114430
    • Z19650812
    • Inchi: 1S/C15H14N2S/c1-11-5-4-6-12(9-11)10-18-15-16-13-7-2-3-8-14(13)17-15/h2-9H,10H2,1H3,(H,16,17)
    • InChI Key: NHKYIEMLFDDAPD-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2N1)CC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 253.08009
  • Monoisotopic Mass: 254.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 25.78

2-{(3-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole Pricemore >>

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